Cas no 499-61-6 (Ethanone,2-amino-1-(3,4-dihydroxyphenyl)-)

• Product Name: Ethanone,2-amino-1-(3,4-dihydroxyphenyl)-
• CAS No: 499-61-6
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 329067
• PubChem ID: 10359
• Update Time: 2025-04-24

Ethanone,2-amino-1-(3,4-dihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-amino-1-(3,4-dihydroxyphenyl)-
• 2-amino-1-(3,4-dihydroxyphenyl)ethanone
• 2-Amino-3',4'-dihydroxyacetophenone
• Arterenon
• Arterenone
• EINECS 207-883-3
• Noradrenalone
• U 0603
• 499-61-6
• DTXSID10198144
• SCHEMBL1703207
• ADROLOP
• A871700
• NS00031985
• Ethanone, 2-amino-1-(3,4-dihydroxyphenyl)-
• AKOS006275024
• Noradrenalone (arterenone)
• RHR76MLA92
• BRN 2719260
• 2-Amino-1-(3,4-dihydroxyphenyl)ethan-1-one
• U-0603
• NORADRENALINE TARTRATE IMPURITY B [EP IMPURITY]
• ACETOPHENONE, 2-AMINO-3',4'-DIHYDROXY-
• UNII-RHR76MLA92
• Noradrenaline EP Impurity B
• A10825
• DB-087236

• Inchi： 1S/C8H9NO3/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3,10-11H,4,9H2
• InChI Key： CNFQARFTXUBHJY-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(C(CN)=O)=C1)O

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 57
• XLogP3: nothing
• Topological Polar Surface Area: 83.6

Experimental Properties

• Density: 1.375
• Melting Point: NA
• Boiling Point: 435.1°Cat760mmHg
• Flash Point: 217°C
• PSA: 83.55000
• LogP: 0.93950
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ethanone,2-amino-1-(3,4-dihydroxyphenyl)- Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone,2-amino-1-(3,4-dihydroxyphenyl)-

Ethanone,2-amino-1-(3,4-dihydroxyphenyl)- (CAS No. 499-61-6): Properties, Applications, and Research Insights

Ethanone,2-amino-1-(3,4-dihydroxyphenyl)- (CAS No. 499-61-6) is a specialized organic compound with significant interest in biochemical and pharmaceutical research. Also known as 2-amino-1-(3,4-dihydroxyphenyl)ethanone, this compound belongs to the class of amino ketones and features a catechol moiety, which contributes to its unique reactivity and potential applications.

The molecular structure of Ethanone,2-amino-1-(3,4-dihydroxyphenyl)- includes both an amino group and hydroxyl groups, making it a versatile intermediate in organic synthesis. Researchers have explored its role in the development of neuroprotective agents and antioxidant compounds, particularly due to its structural similarity to naturally occurring catecholamines like dopamine.

Recent studies highlight the potential of CAS 499-61-6 in addressing modern health challenges. With growing interest in neurodegenerative disease research and oxidative stress management, this compound has gained attention for its possible applications in developing novel therapeutic approaches. The 3,4-dihydroxyphenyl moiety is particularly significant as it mimics important biological structures found in many medicinal compounds.

From a chemical perspective, 2-amino-1-(3,4-dihydroxyphenyl)ethanone demonstrates interesting properties that make it valuable for medicinal chemistry applications. Its ability to participate in various chemical reactions, including condensation reactions and chelation processes, opens possibilities for creating more complex molecular architectures with potential biological activity.

The synthesis of Ethanone,2-amino-1-(3,4-dihydroxyphenyl)- typically involves multi-step organic reactions, with careful control of reaction conditions to preserve the sensitive functional groups. Current research focuses on developing more efficient synthetic routes that could make this compound more accessible for broader pharmaceutical applications while maintaining high purity standards.

In the context of drug discovery, compounds like CAS 499-61-6 serve as important building blocks. The pharmaceutical industry shows increasing interest in such molecules for their potential in creating targeted therapies, especially for conditions related to neurological disorders and metabolic diseases. The compound's structural features allow for modifications that can optimize pharmacokinetic properties.

Beyond pharmaceutical applications, 2-amino-1-(3,4-dihydroxyphenyl)ethanone has potential uses in biochemical research as a probe or standard. Its well-defined structure and properties make it suitable for studying enzyme-substrate interactions, particularly those involving catechol-O-methyltransferase and similar enzymes that process catechol-containing molecules.

The stability and storage requirements of Ethanone,2-amino-1-(3,4-dihydroxyphenyl)- are important considerations for researchers. Proper handling under controlled conditions helps maintain the compound's integrity, especially given the sensitivity of its functional groups to oxidation and other degradation processes that could affect research outcomes.

Analytical characterization of CAS 499-61-6 typically involves advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are crucial for verifying purity and structure, especially when the compound is intended for sensitive biological studies or as a reference material in pharmacological research.

Looking toward future applications, researchers are investigating derivatives of 2-amino-1-(3,4-dihydroxyphenyl)ethanone that might offer improved properties for specific applications. The compound's core structure serves as a valuable template for developing new molecules with potential applications in personalized medicine and targeted drug delivery systems.

Environmental and safety considerations for Ethanone,2-amino-1-(3,4-dihydroxyphenyl)- follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under normal research conditions, proper safety measures should always be observed during its use and storage in research settings.

The commercial availability of CAS 499-61-6 has increased in recent years to meet growing research demand. Suppliers typically offer this compound in various quantities and purity grades to accommodate different research needs, from preliminary screening to detailed mechanistic studies in drug development pipelines.

In summary, Ethanone,2-amino-1-(3,4-dihydroxyphenyl)- represents an important compound at the intersection of organic chemistry and pharmaceutical research. Its unique structural features and potential biological activities continue to make it a subject of interest for scientists exploring new therapeutic approaches and biochemical tools in modern medicine and life sciences research.